1-butyl-5-(4-methyl-1,3-oxazol-5-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 5-[2-butyl-5-(2-methylsulfanylethyl)-1,2,4-triazol-3-yl]-4-methyl-1,3-oxazole
• InChI: InChI=1S/C13H20N4OS/c1-4-5-7-17-13(12-10(2)14-9-18-12)15-11(16-17)6-8-19-3/h9H,4-8H2,1-3H3
• InChI Key: CWBLVKPXASARJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NC(=N1)CCSC)C2=C(N=CO2)C
• Molecular Formula: C13H20N4OS
• Molecular Weight: 280.39 g/mol

Description

1-butyl-5-(4-methyl-1,3-oxazol-5-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C13H20N4OS and its molecular weight is 280.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 280.13578245 g/mol and the complexity rating of the compound is 269. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Properties

A study by Düğdü et al. (2014) elaborates on the synthesis of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-triazole-3(5)-one class, showcasing antimicrobial activities and antioxidant properties. These compounds, including structures related to 1-butyl-5-(4-methyl-1,3-oxazol-5-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazole, were found to possess significant antimicrobial activities, highlighting their potential in medical and pharmaceutical applications (Düğdü, Ünver, Ünlüer, & Sancak, 2014).

Anticorrosion Applications

The work of Rahmani et al. (2019) explores the potential of a novel triazole derivative as an anticorrosion agent for mild steel in acidic environments. The study indicates that the triazole derivative exhibits high inhibition efficiency, suggesting its utility in protecting metals from corrosion, which is crucial for the longevity and durability of metal structures in industrial applications (Rahmani, Ismaily Alaoui, Azzouzi, Benhiba, Hallaoui, Rais, Taleb, Saady, Labriti, Aouniti, & Zarrouk, 2019).

Catalytic Applications

Saleem et al. (2013) discuss the synthesis and application of half-sandwich Ruthenium(II) complexes with triazole-based organosulfur/-selenium ligands. These complexes are characterized and explored for catalytic oxidation of alcohols and transfer hydrogenation of ketones, indicating the role of triazole derivatives in facilitating chemical transformations important in synthetic chemistry (Saleem, Rao, Kumar, Mukherjee, & Singh, 2013).

Environmental and Material Science

The study by Molnar et al. (2019) on choline chloride-based deep eutectic solvents for the synthesis of coumarinyl 1,2,4-triazoles underlines the environmental applications of triazole derivatives. This research provides insights into green chemistry approaches, showcasing how triazole derivatives can be synthesized in environmentally benign media, which is crucial for sustainable chemical processes (Molnar, Periš, & Komar, 2019).